Cas no 933692-89-8 (2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine)

• Product Name: 2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine
• CAS No: 933692-89-8
• MF: C₁₃H₁₄N₂S
• MW: 230.328661441803
• CID: 5044445
• Update Time: 2025-07-21

2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine
• NE58564
• 2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine

• Inchi： 1S/C13H14N2S/c14-10-7-4-8-11-12(10)16-13(15-11)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8,14H2
• InChI Key： TZODCUYMYAIGFR-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC2=C1C(CCC2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 404.5±47.0 °C at 760 mmHg
• Flash Point: 198.5±29.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine

Comprehensive Overview of 2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine (CAS No. 933692-89-8): Properties, Applications, and Research Insights

2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine (CAS No. 933692-89-8) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This benzothiazole derivative features a fused bicyclic system with a phenyl substituent at the 2-position and an amino group at the 7-position, making it a versatile scaffold for drug discovery and functional material development. The compound's molecular formula C13H14N2S and molecular weight 230.33 g/mol reflect its compact yet pharmacologically relevant structure.

Recent studies highlight the growing interest in benzothiazole-based compounds like 2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine due to their diverse biological activities. Researchers are particularly focused on its potential as a kinase inhibitor scaffold and neuroprotective agent, aligning with current trends in targeted cancer therapies and neurodegenerative disease research. The compound's hydrogen bonding capacity and lipophilic properties make it an attractive candidate for blood-brain barrier penetration, a hot topic in CNS drug development.

From a synthetic chemistry perspective, CAS 933692-89-8 represents an interesting case study in heterocyclic ring formation and selective functionalization. The tetrahydrobenzothiazole core can be accessed through various routes, including cyclocondensation reactions of appropriately substituted cyclohexanones with thiourea derivatives. This synthetic flexibility has made the compound a valuable building block for more complex molecular architectures in medicinal chemistry programs.

The materials science community has also explored applications of 2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine in organic electronics and coordination chemistry. Its electron-donating amino group and aromatic system contribute to interesting photophysical properties, with potential uses in OLED materials and molecular sensors. These applications align with the growing demand for sustainable organic electronic materials in the green technology sector.

Analytical characterization of 933692-89-8 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's chromatographic behavior and spectral fingerprints are well-documented in scientific literature, providing valuable reference data for quality control in research settings. Recent advancements in high-throughput screening techniques have increased the demand for well-characterized small molecules like this benzothiazole derivative.

In drug discovery contexts, 2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine serves as a privileged structure for designing modulators of various biological targets. Its structural similarity to known bioactive molecules has led to investigations of its potential interactions with G-protein coupled receptors and ion channels. These studies contribute to the broader understanding of structure-activity relationships in medicinal chemistry.

The commercial availability of CAS 933692-89-8 from specialty chemical suppliers has facilitated its adoption in academic and industrial research. Current market trends show increasing demand for such pharmaceutical intermediates, driven by the expansion of fragment-based drug discovery approaches and combinatorial chemistry platforms. Proper storage conditions (typically 2-8°C under inert atmosphere) and handling protocols ensure the compound's stability for research use.

Future research directions for 2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine may explore its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs), two rapidly growing areas in chemical biology. The compound's functional group compatibility and structural rigidity make it suitable for these advanced applications, which are currently among the most searched topics in medicinal chemistry literature.

Environmental and ADME properties (Absorption, Distribution, Metabolism, Excretion) of 933692-89-8 represent another important research area, particularly in light of increasing regulatory requirements for green chemistry principles. Computational studies predict moderate aqueous solubility and metabolic stability for this compound, suggesting potential for further optimization in drug development programs.

From a regulatory standpoint, 2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine is classified as a research chemical with no current restrictions, though proper laboratory safety protocols should always be followed. The compound's structure-activity profile continues to be explored through various high-content screening platforms, contributing valuable data to public chemical databases and cheminformatics resources.

In conclusion, 2-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine (CAS No. 933692-89-8) represents a fascinating case study in the intersection of medicinal chemistry, materials science, and chemical biology. Its versatile structure and multiple points for chemical modification ensure its continued relevance in scientific research, particularly in areas addressing current challenges in therapeutic development and functional materials design.